BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of Glycerides, C14-26
and Natural Waxes in Cosmetic Science

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glycerides, C14-26

In the landscape of cosmetic formulation, the selection of structuring agents is paramount to
achieving desired product performance, stability, and sensory characteristics. This guide
provides an objective comparison between Glycerides, C14-26, a synthetic wax, and common
natural waxes such as Carnauba, Candelilla, and Beeswax. This analysis is supported by
experimental data to assist researchers, scientists, and drug development professionals in
making informed ingredient choices.

Introduction to Cosmetic Waxes

Glycerides, C14-26 are synthetic or semi-synthetic waxes composed of esters formed from
glycerol and fatty acids with carbon chain lengths ranging from 14 to 26.[1] These glycerides
are valued for their versatility, consistency, and specific functional benefits in cosmetic
formulations.[1] A closely related and often-used example is C18-36 Acid Triglyceride, a
synthetic wax known for its high crystallinity and rigidity, often compared to Carnauba wax.[2][3]

Natural waxes are derived from plant and animal sources.[4] Carnauba wax, from the leaves of
the Brazilian palm Copernicia Cerifera, is the hardest known natural wax. Candelilla wax is
sourced from the Euphorbia Cerifera shrub and is known for the glossy finish it imparts.
Beeswax, produced by honeybees, is a traditional and widely used wax valued for its emollient
and film-forming properties.

Physicochemical Properties: A Quantitative
Comparison
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The functional differences between these waxes are rooted in their distinct physicochemical

properties. The following table summarizes key quantitative data for a representative synthetic

glyceride wax (C18-36 Acid Triglyceride) and common natural waxes.

C18-36 Acid .
] ] Carnauba Wax Candelilla Wax Beeswax
Property Triglyceride
. (Natural) (Natural) (Natural)
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Melting Point
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Note: Data for Glycerides, C14-26 is represented by the similar synthetic wax, C18-36 Acid

Triglyceride. Data compiled from multiple sources.

Performance in Cosmetic Formulations

The choice between synthetic glycerides and natural waxes significantly impacts the final

product's characteristics.

In Emulsions (Creams & Lotions):

e Glycerides, C14-26 and similar synthetic waxes act as effective emulsion stabilizers and

viscosity-controlling agents. They contribute to the consistency of creams and help protect
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the skin from moisture loss by forming a hydrophobic film. Their batch-to-batch consistency
is a key advantage in large-scale production.

o Natural Waxes, like beeswax, are excellent emollients and are known for their ability to form
a protective yet breathable barrier on the skin. Candelilla wax also functions as a thickening
agent and an effective emulsifier.

In Anhydrous Products (Lipsticks & Balms):

e Glycerides, C14-26 (as C18-36 Acid Triglyceride) imparts a high degree of rigidity to stick
formulations, which is crucial for preventing deformation at elevated temperatures. Synthetic
waxes can improve oil hardness and structure in hot pour applications, reducing issues like
oil bleed.

e Carnauba Wax is prized in lipstick formulations for its ability to raise the melting point and
provide structural integrity, preventing the stick from softening or melting. It also contributes
to a glossy finish.

o Candelilla Wax provides firmness and is a good film-former, contributing to the gloss and
wear of lip products.

e Beeswax adds structure and acts as a film-former, aiding in pigment retention.

Sensory Profile: Synthetic waxes often provide a smooth, non-sticky skin feel and can improve
the spreadability of a product. Natural waxes can sometimes have a heavier or stickier feel,
though this can be modified through formulation with other ingredients.

Experimental Protocols

Objective evaluation of wax performance relies on standardized experimental methods. Below
are detailed protocols for key performance tests.

Texture Analysis: Hardness of a Wax Stick

This protocol determines the hardness of a cosmetic stick (e.g., lipstick) by measuring the force
required to penetrate or break it.

o Objective: To quantify the hardness and brittleness of a wax-based cosmetic stick.
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e Apparatus:
o Texture Analyzer (e.g., Brookfield CTX, Stable Micro Systems TA.XTplus).

o Lipstick Cantilever Fixture (for break strength) or a needle/small cylinder probe (for
penetration).

o Sample holder.
o Methodology (Cantilever Bend Test):

o Sample Preparation: Condition lipstick samples at a controlled temperature (e.g., 21°C) for
at least 24 hours.

o Setup: Secure the lipstick base in the sample holder. Extend the lipstick to a specified
length (e.g., 12.5 mm).

o Test Parameters:
» Test Type: Compression.
» Probe: Hemispherical blade (Lipstick Cantilever Fixture).
» Pre-Test Speed: 1.0 mm/s.
» Test Speed: 1.0 mm/s.
» Target Distance: 7 mm.
» Trigger Force: 10 g.

o Procedure: The probe moves down at the set speed, bending the lipstick. The force is
continuously measured until the target distance is reached or the lipstick breaks.

o Data Analysis: The peak force recorded is the hardness or break strength. The distance to
the peak indicates brittleness (a shorter distance suggests a more brittle sample). The
gradient of the force-distance curve represents the stiffness.
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Oil Binding Capacity (OBC)

This method evaluates the ability of a wax to structure and hold liquid oil within its crystal
network, which is critical for preventing syneresis (oil bleeding) in formulations.

o Objective: To determine the percentage of oil retained in an oleogel after applying centrifugal
force.

e Apparatus:
o Laboratory centrifuge with temperature control.
o Eppendorf tubes (or similar).
o Analytical balance.

o Methodology:

o Sample Preparation: Prepare oleogels by dissolving a specific concentration of wax (e.g.,
3-7%) in oil at a high temperature (e.g., 80°C) with stirring to ensure complete dissolution.
Pour the hot mixture into pre-weighed centrifuge tubes and store under controlled
conditions (e.g., 4°C for one hour) to allow for crystallization.

o Centrifugation: Place the tubes in the centrifuge and spin at a specified speed and
temperature (e.g., 4000 rpm at 24°C for 15 minutes).

o Separation: After centrifugation, carefully invert the tubes onto an absorbent paper towel
for a set time (e.g., 5 minutes) to drain the separated liquid oil.

o Measurement: Weigh the tubes again containing the remaining oleogel.

o Calculation: The Oil Binding Capacity is calculated as the percentage of oil retained in the
oleogel structure.

Visualized Workflows and Logic
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// Nodes Start [label="Define Formulation Goals", shape=ellipse, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Vegan [label="Vegan Product?", shape=diamond, fillcolor="#FBBC05",
fontcolor="#202124"]; HeatStability [label="High Heat Stability Needed?", shape=diamond,
fillcolor="#FBBCO05", fontcolor="#202124"]; Texture [label="Desired Texture?", shape=diamond,
fillcolor="#FBBCO05", fontcolor="#202124"];

SelectNatural [label="Select Carnauba,\nCandelilla, or other\nplant-based waxes",
fillcolor="#34A853", fontcolor="#FFFFFF"]; SelectSynthetic [label="Consider Beeswax
or\nSynthetic Waxes", fillcolor="#EA4335", fontcolor="#FFFFFF"];

HighMelt [label="Prioritize Carnauba or\nhigh-melt synthetic waxes\n(e.g., C18-36 Acid
Triglyceride)", fillcolor="#34A853", fontcolor="#FFFFFF"]; MediumMelt [label="Candelilla or
Beeswax\nmay be suitable", fillcolor="#FFFFFF", fontcolor="#202124"];

Glossy [label="Use Candelilla or Carnauba”, fillcolor="#FFFFFF", fontcolor="#202124"];
Creamy [label="Use Beeswax or\nblends with softer waxes", fillcolor="#FFFFFF",
fontcolor="#202124"];

Finalize [label="Finalize Wax Blend\n& Perform Stability Tests", shape=ellipse,
fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> Vegan; Vegan -> SelectNatural [label="Yes"]; Vegan -> SelectSynthetic
[label="No"]; SelectNatural -> HeatStability; SelectSynthetic -> HeatStability;

HeatStability -> HighMelt [label="Yes"]; HeatStability -> MediumMelt [label="No"];
HighMelt -> Texture; MediumMelt -> Texture;
Texture -> Glossy [label="Glossy"]; Texture -> Creamy [label="Creamy"];

Glossy -> Finalize; Creamy -> Finalize; } caption: Decision tree for selecting a wax in lipstick
formulation.

Conclusion

Both Glycerides, C14-26 and natural waxes offer unique advantages in cosmetic science.
Glycerides, C14-26 and related synthetic waxes provide excellent consistency, stability, and
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rigidity, making them highly suitable for formulations requiring high-temperature stability and a
uniform sensory profile. Natural waxes offer a wide range of textures and are often preferred in
"natural” or "clean" beauty formulations. Carnauba wax is unparalleled for its hardness and
high melting point, while candelilla provides excellent gloss and beeswax contributes valuable
emollient properties. The optimal choice depends on the specific goals of the formulation,
including desired texture, stability requirements, and marketing claims (e.g., vegan). A
combination of different waxes is often employed to achieve the ideal balance of properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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